![molecular formula C22H23N5O3S B305405 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide](/img/structure/B305405.png)
2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide
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Overview
Description
2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide is not fully understood. However, it is believed to work by inhibiting specific enzymes or pathways in the body, which could lead to its anti-inflammatory, anti-tumor, and anti-bacterial effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and exhibit antibacterial activity. Additionally, it has been shown to have a low toxicity profile, making it a potential candidate for drug development.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide in lab experiments include its potential as a new drug candidate, its anti-inflammatory, anti-tumor, and anti-bacterial properties, and its low toxicity profile. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
For research on 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide include further studies on its mechanism of action, potential drug development, and exploration of its applications in various fields such as medicine, agriculture, and environmental science. Additionally, research could focus on the compound's potential side effects and toxicity profile to ensure its safety for use in humans and animals.
In conclusion, this compound has potential applications in various scientific research fields due to its anti-inflammatory, anti-tumor, and anti-bacterial properties. Further research is needed to fully understand its mechanism of action, potential drug development, and safety profile.
Synthesis Methods
The synthesis of 2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide involves a multi-step process that includes the reaction of 4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol with N-(2-bromo-4-(propan-2-yl)phenyl)acetamide in the presence of a base. The resulting product is then purified using column chromatography to obtain the final compound.
Scientific Research Applications
2-{[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide has been found to have potential applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-tumor, and anti-bacterial properties. Additionally, it has been investigated for its potential as a new drug candidate for the treatment of various diseases.
properties
Molecular Formula |
C22H23N5O3S |
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Molecular Weight |
437.5 g/mol |
IUPAC Name |
2-[[4-amino-5-(7-methoxy-1-benzofuran-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-propan-2-ylphenyl)acetamide |
InChI |
InChI=1S/C22H23N5O3S/c1-13(2)15-8-4-5-9-16(15)24-19(28)12-31-22-26-25-21(27(22)23)18-11-14-7-6-10-17(29-3)20(14)30-18/h4-11,13H,12,23H2,1-3H3,(H,24,28) |
InChI Key |
DGSJZTDFXQPVCR-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=CC=C1NC(=O)CSC2=NN=C(N2N)C3=CC4=C(O3)C(=CC=C4)OC |
Canonical SMILES |
CC(C)C1=CC=CC=C1NC(=O)CSC2=NN=C(N2N)C3=CC4=C(O3)C(=CC=C4)OC |
Origin of Product |
United States |
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